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Compound of Interest

Compound Name: 3-Chloro-5-iodobenzonitrile

Cat. No.: B1358899 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed protocol for the safe disposal of 3-
Chloro-5-iodobenzonitrile, a halogenated aromatic nitrile. Adherence to these procedures is

critical due to the compound's hazardous nature.

Immediate Safety and Handling Precautions:

3-Chloro-5-iodobenzonitrile is classified as harmful if swallowed, in contact with skin, or if

inhaled[1]. Therefore, stringent safety measures must be implemented from the moment of

handling to the final disposal.

Engineering Controls: All handling of 3-Chloro-5-iodobenzonitrile should be conducted

within a certified chemical fume hood to minimize inhalation exposure[1].

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This

includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

In case of insufficient ventilation, a NIOSH-approved respirator is necessary[1].
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Emergency Procedures: In the event of accidental exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water, removing any contaminated clothing[1].

Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open[1].

Inhalation: Move the individual to fresh air.

Ingestion: Rinse the mouth with water.

In all cases of exposure, seek immediate medical attention[1].

Quantitative Hazard and Physical Data
While specific toxicological data such as LD50 (median lethal dose) for 3-Chloro-5-
iodobenzonitrile is not readily available in the consulted safety data sheets[1], the table below

summarizes its known physical and chemical properties, which are crucial for its safe handling

and storage.

Property Value

Molecular Formula C₇H₃ClIN

Molecular Weight 263.46 g/mol

Appearance Solid

Boiling Point 275.4 ± 25.0 °C at 760 mmHg

Flash Point 120.3 ± 23.2 °C

Density 2.0 ± 0.1 g/cm³

Data sourced from Chemsrc[1].

Detailed Disposal Protocol
The disposal of 3-Chloro-5-iodobenzonitrile must be carried out in strict accordance with

local, state, and federal regulations. The following protocol outlines the necessary steps for
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preparing this hazardous waste for collection by a certified environmental disposal service.

Step 1: Waste Segregation
Proper segregation is the first and one of the most critical steps in hazardous waste

management.

Halogenated Waste Stream: 3-Chloro-5-iodobenzonitrile is a halogenated organic

compound. It must be collected in a designated waste container for halogenated organic

waste.

Avoid Mixing: Do not mix this compound with non-halogenated organic waste, as this can

complicate and increase the cost of disposal. It is also crucial to avoid mixing with

incompatible materials such as strong oxidizing agents[1].

Step 2: Waste Container Selection and Labeling
Container Choice: Use a chemically compatible and leak-proof container with a secure

screw-top cap. The container should be in good condition, free of cracks or residue on the

outer surface.

Labeling: The container must be clearly labeled as "Hazardous Waste." The label should

also include:

The full chemical name: "3-Chloro-5-iodobenzonitrile"

The concentration and quantity of the waste.

The date of accumulation.

The name and contact information of the generating laboratory or researcher.

Step 3: Accumulation and Storage
Secure Storage: Store the sealed waste container in a designated satellite accumulation

area within the laboratory. This area should be well-ventilated and away from heat sources or

flames[1].
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Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary container to prevent the spread of material in case of a leak.

Step 4: Arranging for Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is nearing its

capacity or has been in storage for the maximum allowable time according to institutional

and regulatory guidelines, contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.

Provide Documentation: Be prepared to provide the EHS or disposal company with a

detailed inventory of the waste container's contents.

Step 5: Handling Spills and Contaminated Materials
Spill Cleanup: In the event of a spill, absorb the material with an inert absorbent such as

sand or vermiculite.

Contaminated Debris: All materials used for spill cleanup, as well as any contaminated PPE,

must be collected in a sealed, labeled container and disposed of as hazardous waste[1].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Chloro-5-iodobenzonitrile.
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Disposal workflow for 3-Chloro-5-iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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